p-Aminobenzaldehyde oxime

• CAS RN: 3419-18-9
• Molecular Formula: C7H8N2O
• Molecular Weight: 136.15 g/mol
• IUPAC Name: N-[(4-aminophenyl)methylidene]hydroxylamine
• InChI: InChI=1S/C7H8N2O/c8-7-3-1-6(2-4-7)5-9-10/h1-5,10H,8H2
• InChI Key: YNTVUIMHMDCDHR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NO)N

Description

P-Aminobenzaldehyde oxime is a useful research compound. Its molecular formula is C7H8N2O and its molecular weight is 136.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8.3 g of 4-nitrobenzaldoxime together with 100 ml of tetrahydrofuran are initially introduced into a stirred autoclave. 50 mg of FeCl2.4 H2O and 0.2 g of the catalyst from Example A1 are added to the solution. Hydrogenation is carried out at 120° C. and a hydrogen pressure of 20×105 pascals. When hydrogenation is complete, the mixture is cooled to room temperature, the reactor is rendered inert with nitrogen and the catalyst is filtered off. The solvent is distilled off to give, after chromatographic purification, 3.5 g (51% of theory) of 4-aminobenzaldoxime.